N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[4-(1H-benzimidazol-2-yl)phenyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C25H19N3O/c29-24(16-19-8-5-7-17-6-1-2-9-21(17)19)26-20-14-12-18(13-15-20)25-27-22-10-3-4-11-23(22)28-25/h1-15H,16H2,(H,26,29)(H,27,28)
• InChI Key: KFNKJHAGNXEASI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C25H19N3O
• Molecular Weight: 377.4 g/mol

Description

“N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(naphthalen-1-yl)acetamide” is a complex organic compound. It contains a benzimidazole group, which is a type of heterocyclic aromatic organic compound. This group is often found in various pharmaceuticals and it’s known for its anticancer properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties can be predicted based on its functional groups. For example, it’s likely to have a relatively high melting point and boiling point due to the presence of multiple aromatic rings.

Scientific Research Applications

Antibacterial Applications

Research by K. Ramalingam, D. Ramesh, & B. Sreenivasulu (2019) synthesized derivatives of N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(naphthalen-1-yl)acetamide and tested them for antibacterial activity. The study found significant antibacterial properties in the synthesized compounds, indicating potential applications in developing new antibacterial agents.

Anticancer Evaluation

Another study focused on the anticancer properties of related compounds. Salahuddin et al. (2014) synthesized 2-(naphthalen-1-ylmethyl/naphthalen-2-yloxymethyl)-1-[5-(substituted phenyl)-[1,3,4]oxadiazol-2-ylmethyl]-1H-benzimidazole derivatives and evaluated their in vitro anticancer activities. They discovered that one compound exhibited significant activity against a breast cancer cell line, suggesting the therapeutic potential of these derivatives in cancer treatment (Salahuddin, M. Shaharyar, A. Mazumder, & M. Ahsan, 2014).

Anti-Inflammatory and Analgesic Activities

M. Faheem's (2018) research on heterocyclic 1,3,4-oxadiazole and pyrazoles derivatives, including those related to N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-(naphthalen-1-yl)acetamide, revealed their potential for anti-inflammatory and analgesic applications. The study found compounds with significant analgesic and anti-inflammatory effects, highlighting the therapeutic prospects of these derivatives in managing pain and inflammation (M. Faheem, 2018).

Future Directions

The future research on this compound would likely focus on exploring its potential therapeutic applications, particularly its anticancer properties. Further studies would also be needed to fully understand its mechanism of action and to optimize its synthesis.